Cas no 6976-58-5 (Octanoic acid,4-chlorophenyl ester)
6976-58-5 structure
Product Name:Octanoic acid,4-chlorophenyl ester
CAS No:6976-58-5
MF:C14H19ClO2
MW:254.752463579178
CID:514546
PubChem ID:230152
Update Time:2025-04-19
Octanoic acid,4-chlorophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid,4-chlorophenyl ester
- (4-chlorophenyl) octanoate
- 4-Chlor-1-octanoyloxy-benzol
- 4-chlorophenyl caprylate
- 4-chlorophenyl octanoate
- AC1L5IWD
- AC1Q3OKV
- AR-1K8977
- CTK5D1281
- NSC24732
- octanoic acid-(4-chloro-phenyl ester)
- Octansaeure-(4-chlor-phenylester)
- p-chlorophenyl octanoate
- DTXSID30282150
- Octanoic acid, 4-chlorophenyl ester
- NSC-24732
- (4-chlorophenyl)octanoate
- 6976-58-5
- FSEXRXSPQYSFBC-UHFFFAOYSA-N
-
- Inchi: 1S/C14H19ClO2/c1-2-3-4-5-6-7-14(16)17-13-10-8-12(15)9-11-13/h8-11H,2-7H2,1H3
- InChI Key: FSEXRXSPQYSFBC-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)OC(CCCCCCC)=O
Computed Properties
- Exact Mass: 254.10747
- Monoisotopic Mass: 254.1073575g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
- LogP: 4.60590
Octanoic acid,4-chlorophenyl ester Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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